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Compound of Interest

Compound Name: Lanicemine-d5

Cat. No.: B15143451 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Lanicemine-d5, a deuterated analog of the NMDA channel blocker

Lanicemine, requires careful consideration for its disposal due to its potential hazards. This

guide provides essential safety and logistical information for the proper disposal of

Lanicemine-d5.

Hazard and Safety Overview
Lanicemine is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, it is crucial to prevent its release into the environment.[1] Standard

laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn when handling this compound.

Key Hazard Information:
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Hazard Classification Description Precautionary Statements

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1][2]

P264: Wash skin thoroughly

after handling.[1][2] P270: Do

not eat, drink or smoke when

using this product.[1][2] P301 +

P312: IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1] P330: Rinse mouth.

[1][2]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[1]

P273: Avoid release to the

environment.[1]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[1]
P391: Collect spillage.[1]

Step-by-Step Disposal Procedure
The primary directive for the disposal of Lanicemine and its deuterated forms is to use an

approved waste disposal plant.[1] Do not dispose of this material down the drain or in regular

trash.

1. Waste Identification and Segregation:

Solid Waste: Unused Lanicemine-d5 powder, contaminated personal protective equipment

(e.g., gloves, weighing paper), and any lab materials that have come into direct contact with

the solid compound should be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions of Lanicemine-d5, including unused experimental solutions and

solvent rinses, must be collected in a separate, sealed, and clearly labeled hazardous waste

container. Suitable solvents for dissolution include ethanol, DMSO, and dimethylformamide.

[3]

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name ("Lanicemine-d5"), and the associated hazards (e.g., "Acutely Toxic," "Aquatic
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Hazard").

2. Container Management:

Use only approved, chemically resistant containers for waste collection.

Keep waste containers securely sealed when not in use.

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

3. Waste Disposal Workflow:

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on hazardous waste pickup and disposal.

Provide the EHS department with a completed hazardous waste manifest, accurately

detailing the contents of the waste container.

Arrange for a scheduled pickup of the hazardous waste by authorized personnel.

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Lanicemine-d5 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.dcchemicals.com/msds/MSDS_DC32892.html
https://www.benchchem.com/product/b15143451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Lanicemine-d5 Waste Generated

Identify Waste Type

Solid Waste (Powder, Contaminated PPE)

Solid

Liquid Waste (Solutions, Rinses)

Liquid

Collect in Labeled Solid Hazardous Waste Container Collect in Labeled Liquid Hazardous Waste Container

Store in Designated Secondary Containment

Contact Institutional EHS for Pickup

End: Proper Disposal by Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lanicemine-d5.

Experimental Protocols Cited
While no experimental protocols for disposal are provided in the search results, the disposal

procedures are derived from the safety and handling information present in the Safety Data

Sheets (SDS) for Lanicemine. The key principle is that disposal must be in accordance with
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local, regional, and national regulations for hazardous chemical waste.[2][4] Always refer to

your institution's specific waste management protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lanicemine(free base)|153322-05-5|MSDS [dcchemicals.com]

2. dcfinechemicals.com [dcfinechemicals.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. cpachem.com [cpachem.com]

To cite this document: BenchChem. [Safe Disposal of Lanicemine-d5: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143451#lanicemine-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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